methyl N-(2,6-dimethylphenyl)-N-isobutyrylalaninate
Overview
Description
Methyl N-(2,6-dimethylphenyl)-N-isobutyrylalaninate is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of N-acylalanine methyl esters and has been synthesized using various methods. In
Mechanism of Action
Methyl N-(2,6-dimethylphenyl)-N-isobutyrylalaninate inhibits the activity of carboxylesterases and cholinesterases by forming a covalent bond with the active site of the enzyme. This inhibition results in the accumulation of the substrate and subsequent physiological effects.
Biochemical and Physiological Effects:
The physiological effects of this compound depend on the enzyme it inhibits. Inhibition of carboxylesterases can lead to the accumulation of drugs and toxins in the body, while inhibition of cholinesterases can lead to the accumulation of acetylcholine, resulting in various neurological effects.
Advantages and Limitations for Lab Experiments
Methyl N-(2,6-dimethylphenyl)-N-isobutyrylalaninate has several advantages for lab experiments. It is easy to synthesize, stable, and has a high yield. However, the compound has limitations in terms of its specificity for carboxylesterases and cholinesterases. It can also be toxic in high concentrations, making it challenging to use in certain experiments.
Future Directions
For the use of Methyl N-(2,6-dimethylphenyl)-N-isobutyrylalaninate include its modification to increase specificity for specific enzymes and its use in drug discovery and development.
Scientific Research Applications
Methyl N-(2,6-dimethylphenyl)-N-isobutyrylalaninate has been used in various scientific research applications. One of the primary applications is its use as a substrate for enzymes such as carboxylesterases and cholinesterases. The compound has been used to study the inhibition of these enzymes and their role in various physiological processes.
properties
IUPAC Name |
methyl 2-[2,6-dimethyl-N-(2-methylpropanoyl)anilino]propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-10(2)15(18)17(13(5)16(19)20-6)14-11(3)8-7-9-12(14)4/h7-10,13H,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEESGSAZASMGKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N(C(C)C(=O)OC)C(=O)C(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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